Cas no 1547019-82-8 (2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid
• CAS No: 1547019-82-8
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 6177429
• PubChem ID: 83880650
• Update Time: 2025-06-15

2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1547019-82-8
• EN300-5260254
• 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C7H8N2O3S/c1-4(10)9(2)7-8-5(3-13-7)6(11)12/h3H,1-2H3,(H,11,12)
• InChI Key： OSZIRZBBWHVDBV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(C)=O)C

Computed Properties

• Exact Mass: 200.02556330g/mol
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid (CAS No. 1547019-82-8) and Its Emerging Applications in Chemical Biology

2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid, identified by the chemical abstracts service number 1547019-82-8, is a heterocyclic compound featuring a thiazole core appended with an N-methylacetamide functional group and a carboxylic acid moiety. This molecule has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. The thiazole ring, a sulfur-containing heterocycle, is well-documented for its presence in numerous bioactive natural products and synthetic drugs, while the N-methylacetamide side chain introduces amide-like characteristics that can modulate molecular interactions with biological targets.

The structural motif of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid positions it as a versatile scaffold for drug discovery. The carboxylic acid group at the 4-position provides a site for further derivatization, enabling the synthesis of esters, amides, or salts that may enhance solubility or bioavailability. Additionally, the N-methylacetamide moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for binding affinity in protein-ligand interactions. These features make it an attractive candidate for designing small-molecule inhibitors or probes targeting enzymes and receptors relevant to therapeutic intervention.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid as a lead compound. Molecular docking studies have demonstrated its potential binding to various biological targets, including enzymes involved in metabolic pathways and transcription factors implicated in inflammatory responses. For instance, preliminary virtual screening suggests that derivatives of this compound may interact with cyclin-dependent kinases (CDKs), which are overexpressed in certain cancers and have been validated as therapeutic targets. The ability to modulate such kinases could lead to novel anticancer agents with improved selectivity and reduced toxicity compared to existing chemotherapeutic options.

The synthesis of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid has been optimized through multi-step organic reactions involving thiazole precursors and N-methylacetamide derivatives. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the production of enantiomerically pure forms of this compound, which is essential for evaluating its stereochemical specificity in biological assays. Furthermore, green chemistry principles have been incorporated into its synthesis to minimize waste and improve atom economy, aligning with sustainable pharmaceutical development practices.

In vitro studies have begun to elucidate the pharmacological profile of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid. Initial experiments indicate that this compound exhibits inhibitory activity against certain proteases associated with neurodegenerative diseases. The thiazole ring’s ability to penetrate the blood-brain barrier while maintaining stability has raised interest in its potential as a neuroprotective agent. Additionally, its interaction with bacterial enzymes has been explored as part of broader efforts to develop novel antibiotics targeting resistant strains. The carboxylic acid group’s propensity to form salt bridges with amino acid residues on protein surfaces suggests that it may be effective in disrupting pathogenic biofilms.

The integration of machine learning algorithms into drug discovery pipelines has further highlighted the significance of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid as a privileged scaffold. Predictive models trained on large datasets of bioactive compounds have identified this molecule as a high-probability hit for several disease indications, including autoimmune disorders and viral infections. These computational predictions are now being validated through high-throughput screening assays, where libraries of derivatives are tested for activity against relevant biological markers. Such approaches accelerate the identification of lead compounds that can be refined into clinical candidates.

Future directions for research on 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid include exploring its role in epigenetic modulation. The N-methylacetamide moiety’s similarity to histone modifications suggests that it may influence chromatin structure or gene expression without directly inhibiting DNA sequences. This hypothesis is supported by structural analogs that have shown promise in preclinical trials for their ability to alter epigenetic landscapes in cancer cells. Moreover, combination therapies involving this compound alongside other small molecules or biologics could enhance therapeutic outcomes by targeting multiple disease mechanisms simultaneously.

The development of novel analytical techniques has also contributed to the study of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid. Mass spectrometry-based methods allow for precise quantification of this compound and its metabolites in biological matrices, enabling pharmacokinetic profiling essential for drug safety assessments. High-resolution nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information about its derivatives post-synthetic modification or metabolic transformation. These tools are critical for understanding how the compound behaves within complex biological systems before progressing to human trials.

The commercial potential of 2-(N-methylacetamido)-1,3-thiazole-4-carboxylic acid is being assessed by pharmaceutical companies through licensing agreements and proprietary research programs. Its versatility as a chemical building block makes it valuable not only as an active pharmaceutical ingredient (API) but also as an intermediate in larger synthetic pathways used across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to yield optimized synthetic routes and novel derivatives with enhanced pharmacological properties within the next decade.

Environmental considerations also play a role in the ongoing research on this compound. Biodegradability studies suggest that certain derivatives exhibit low environmental persistence under aerobic conditions but may require specialized degradation protocols under anaerobic circumstances. Efforts are underway to develop formulations that minimize ecological impact while maintaining efficacy during clinical use or industrial application.